2-methyl-N-[(5-methylpyrazin-2-yl)methyl]thieno[3,2-d]pyrimidin-4-amine

• IUPAC Name: 2-methyl-N-[(5-methylpyrazin-2-yl)methyl]thieno[3,2-d]pyrimidin-4-amine
• InChI: InChI=1S/C13H13N5S/c1-8-5-15-10(6-14-8)7-16-13-12-11(3-4-19-12)17-9(2)18-13/h3-6H,7H2,1-2H3,(H,16,17,18)
• InChI Key: HKAYGQPBEJNDCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)CNC2=NC(=NC3=C2SC=C3)C
• Molecular Formula: C13H13N5S
• Molecular Weight: 271.34 g/mol

Description

2-methyl-N-[(5-methylpyrazin-2-yl)methyl]thieno[3,2-d]pyrimidin-4-amine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of thienopyrimidines and has been studied for its various biological activities.

Mechanism of Action

The exact mechanism of action of 2-methyl-N-[(5-methylpyrazin-2-yl)methyl]thieno[3,2-d]pyrimidin-4-amine is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or by binding to specific receptors.
Biochemical and Physiological Effects:
Studies have shown that 2-methyl-N-[(5-methylpyrazin-2-yl)methyl]thieno[3,2-d]pyrimidin-4-amine has various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methyl-N-[(5-methylpyrazin-2-yl)methyl]thieno[3,2-d]pyrimidin-4-amine in lab experiments include its potential therapeutic properties and its ability to inhibit the growth of cancer cells. However, its limitations include its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for research on 2-methyl-N-[(5-methylpyrazin-2-yl)methyl]thieno[3,2-d]pyrimidin-4-amine. Some of these include:
1. Investigation of its potential as a novel anticancer agent
2. Study of its mechanism of action and target receptors
3. Development of more efficient synthesis methods
4. Investigation of its potential as an antimicrobial agent
5. Study of its pharmacokinetics and toxicity in vivo
In conclusion, 2-methyl-N-[(5-methylpyrazin-2-yl)methyl]thieno[3,2-d]pyrimidin-4-amine is a chemical compound that has shown potential therapeutic properties in various diseases. Its synthesis method has been reported in the literature, and it has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research. Further investigation is needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-methyl-N-[(5-methylpyrazin-2-yl)methyl]thieno[3,2-d]pyrimidin-4-amine has been reported in the literature. The most commonly used method involves the reaction of 2-aminothiophene-3-carboxylic acid with 5-methylpyrazine-2-carboxylic acid followed by cyclization with phosphorous oxychloride and subsequent reaction with methylamine.

Scientific Research Applications

2-methyl-N-[(5-methylpyrazin-2-yl)methyl]thieno[3,2-d]pyrimidin-4-amine has been studied for its potential therapeutic properties in various diseases. It has been reported to have anti-inflammatory, antimicrobial, and anticancer activities.